Cas no 1638-63-7 (O-Acetyl-mandelic Acid Chloride)

• Product Name: O-Acetyl-mandelic Acid Chloride
• CAS No: 1638-63-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD00000714
• CID: 41718
• PubChem ID: 97698
• Update Time: 2025-10-18

O-Acetyl-mandelic Acid Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxy-2-phenylacetyl chloride
• 1-(Chloroformyl)benzyl acetate
• O-Acetylmandelic acid chloride
• (2-chloro-2-oxo-1-phenylethyl) acetate
• O-Acetylmandeloyl Chloride
• 2-chloro-2-oxo-1-phenylethyl acetate
• Acetylmandelic chloride
• O-ACETYLMANDELIC CHLORIDE
• TIMTEC-BB SBB003420
• LABOTEST-BB LTBB000504
• O-Aceylmandelic Chloride
• ACETYLMANDELICACIDCHORIDE
• O-Acetylmandelyl chloride
• O-Acetylmandelicacidchoride
• Acetoxyphenylacetyl chloride
• O-Acetylmandelic chloride, >=95%
• A810522
• NSC-28337
• Benzeneacetyl chloride, alpha-(acetyloxy)-
• SCHEMBL1461694
• FT-0633726
• Benzeneacetyl chloride, .alpha.-(acetyloxy)-
• AKOS015889719
• W-107949
• NSC28337
• 1638-63-7
• MFCD00000714
• 2-chloro-2-oxo-1-phenylethylacetate
• DTXSID10870897
• NS00048451
• EINECS 216-674-6
• NSC 28337
• G77199
• BERNQQVIUAZUHY-UHFFFAOYSA-N
• DB-043574
• DTXCID30818579
• AS-85897
• 216-674-6
• O-AcetYl-Mandelic Acid Chloride
• O-Acetyl-mandelic Acid Chloride

• MDL： MFCD00000714
• Inchi： 1S/C10H9ClO3/c1-7(12)14-9(10(11)13)8-5-3-2-4-6-8/h2-6,9H,1H3
• InChI Key： BERNQQVIUAZUHY-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 212.02400
• Monoisotopic Mass: 212.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Colorless or light yellow transparent liquid
• Density: 0.943
• Melting Point: 36°C
• Boiling Point: 125-130 ºC (10 mmHg)
• Flash Point: 112 ºC
• Refractive Index: 1.5125-1.5145
• PSA: 43.37000
• LogP: 2.05620
• Solubility: Not determined

O-Acetyl-mandelic Acid Chloride Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls